Cas no 2228426-30-8 (2,2-Dimethyl-5-(thiophen-3-yl)pentan-1-ol)

• Product Name: 2,2-Dimethyl-5-(thiophen-3-yl)pentan-1-ol
• CAS No: 2228426-30-8
• MF: C₁₁H₁₈OS
• MW: 198.325022220612
• CID: 5791384
• PubChem ID: 165629313
• Update Time: 2025-06-09

2,2-Dimethyl-5-(thiophen-3-yl)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-5-(thiophen-3-yl)pentan-1-ol
• 2228426-30-8
• EN300-1782806
• 2,2-Dimethyl-5-(thiophen-3-yl)pentan-1-ol

• Inchi： 1S/C11H18OS/c1-11(2,9-12)6-3-4-10-5-7-13-8-10/h5,7-8,12H,3-4,6,9H2,1-2H3
• InChI Key： BCTXHYSFOMOVFY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCCC(C)(C)CO

Computed Properties

• Exact Mass: 198.10783637g/mol
• Monoisotopic Mass: 198.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 48.5Ų

Additional information on 2,2-Dimethyl-5-(thiophen-3-yl)pentan-1-ol

Introduction to 2,2-Dimethyl-5-(thiophen-3-yl)pentan-1-ol (CAS No: 2228426-30-8)

2,2-Dimethyl-5-(thiophen-3-yl)pentan-1-ol (CAS No: 2228426-30-8) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, featuring a pentyl chain substituted with two methyl groups at the 2-position and a thiophene ring at the 5-position, presents an intriguing scaffold for further chemical modification and biological evaluation.

The molecular structure of 2,2-Dimethyl-5-(thiophen-3-yl)pentan-1-ol encompasses both hydrophobic and aromatic characteristics, making it a promising candidate for various applications in drug discovery and material science. The presence of the thiophene moiety, a five-membered heterocyclic compound containing sulfur, introduces potential for diverse interactions with biological targets. Thiophene derivatives are well-documented for their role in medicinal chemistry, often exhibiting significant pharmacological activity across multiple therapeutic domains.

In recent years, the pharmaceutical industry has increasingly focused on developing novel compounds that incorporate heterocyclic structures due to their enhanced binding affinity and metabolic stability. The pentan-1-ol backbone provides a flexible carbon chain that can be further functionalized to optimize pharmacokinetic profiles. This combination of features makes 2,2-Dimethyl-5-(thiophen-3-yl)pentan-1-ol a valuable intermediate in the synthesis of more complex molecules designed for therapeutic intervention.

One of the most compelling aspects of this compound is its potential as a building block for the development of small-molecule inhibitors or agonists. The thiophenyl group can serve as a key pharmacophore, interacting with proteins or enzymes through hydrophobic and electrostatic forces. Furthermore, the alcohol functionality at the 1-position allows for further derivatization via esterification or etherification, expanding its utility in medicinal chemistry libraries.

Recent studies have highlighted the importance of thiophene-based compounds in addressing neurological disorders. For instance, derivatives of thiophene have shown promise in modulating neurotransmitter receptors and ion channels. The structural motif present in 2,2-Dimethyl-5-(thiophen-3-yl)pentan-1-ol aligns well with this trend, suggesting that it could be leveraged to develop novel therapeutics targeting central nervous system disorders. The compound’s ability to cross the blood-brain barrier remains an area of active investigation but preliminary data suggests favorable properties for such applications.

The synthesis of 2,2-Dimethyl-5-(thiophen-3-ylo pentan -1 -ol (CAS No: 2228426 -30 -8) involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps typically include Friedel-Crafts acylation or alkylation to introduce the thiophene ring onto an appropriate precursor, followed by reduction and functional group manipulation to achieve the desired stereochemistry. Advances in catalytic processes have enabled more efficient and sustainable routes to this compound, reducing waste and improving yields.

In addition to its pharmaceutical relevance, this compound has shown potential in material science applications. The aromaticity of the thiophene ring contributes to its electronic properties, making it suitable for use in organic semiconductors or conductive polymers. Researchers are exploring its incorporation into thin-film transistors (TFTs) and other optoelectronic devices where such molecular structures can enhance performance metrics like charge mobility and thermal stability.

The chemical reactivity of 2 , 2 - Dimethyl - 5 - ( thi o phen - 3 - yl ) p e n t an - 1 - o l is another area of interest . The presence of both alkyl and aromatic functionalities allows for diverse chemical transformations , including cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings . These reactions enable the introduction of additional substituents onto the molecule , further diversifying its pharmacological profile . Such versatility makes it an attractive candidate for high-throughput screening campaigns aimed at identifying novel bioactive compounds.

Evaluation of 2 , 2 - Dimethyl - 5 - ( thi o phen - 3 - yl ) p e n t an - 1 - o l ( CAS No : 2228426 -30 -8) has also delved into its spectroscopic and crystallographic properties . Nuclear magnetic resonance (NMR) spectroscopy reveals distinct signals corresponding to the various protons in its structure , providing valuable insights into its conformational dynamics . X-ray crystallography has been employed to determine its three-dimensional structure at atomic resolution , aiding in understanding how it might interact with biological targets.

The safety profile of this compound is another critical consideration . While not classified as hazardous under standard conditions , proper handling protocols should still be followed during synthesis and handling . Its lack of known toxicological effects makes it a relatively safe candidate for laboratory-scale investigations , though further studies are warranted before broader applications can be recommended.

Future directions for research on 2 , 2 - Dimethyl - 5 - ( thi o phen - 3 - yl ) p e n t an - 1 - o l include exploring its role as a chiral building block . By controlling stereochemistry during synthesis , researchers can generate enantiomerically pure forms that may exhibit enhanced selectivity in biological assays . Additionally , computational modeling techniques are being used to predict how different analogs might bind to biological targets , guiding experimental efforts toward more efficient drug discovery campaigns.